Cas no 235423-03-7 ((4S)-6-Fluoro-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine)

• Product Name: (4S)-6-Fluoro-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine
• CAS No: 235423-03-7
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 5575960
• PubChem ID: 11019760
• Update Time: 2025-06-14

(4S)-6-Fluoro-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1709299
• SCHEMBL6024931
• (4S)-2,2-Dimethyl-6-fluoro-3,4-dihydro-2H-1-benzopyran-4-amine
• (4S)-6-FLUORO-2,2-DIMETHYL-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE
• 235423-03-7
• 2H-1-Benzopyran-4-amine, 6-fluoro-3,4-dihydro-2,2-dimethyl-, (4S)-
• (4S)-6-Fluoro-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine

• Inchi： 1S/C11H14FNO/c1-11(2)6-9(13)8-5-7(12)3-4-10(8)14-11/h3-5,9H,6,13H2,1-2H3/t9-/m0/s1
• InChI Key： LLWCBPNSRBRTGN-VIFPVBQESA-N
• SMILES： FC1C=CC2=C(C=1)[C@H](CC(C)(C)O2)N

Computed Properties

• Exact Mass: 195.105942232g/mol
• Monoisotopic Mass: 195.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.099±0.06 g/cm3(Predicted)
• Boiling Point: 244.1±40.0 °C(Predicted)
• pka: 9.14±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2,2-dimethyl-1-benzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans 2,2-dimethyl-1-benzopyrans

Additional information on (4S)-6-Fluoro-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine

Recent Advances in the Study of (4S)-6-Fluoro-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine (CAS: 235423-03-7)

The compound (4S)-6-Fluoro-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine (CAS: 235423-03-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This chiral benzopyran derivative has been the subject of multiple studies aimed at elucidating its pharmacological properties, synthetic pathways, and mechanisms of action. The following research brief consolidates the latest findings related to this compound, providing a comprehensive overview for professionals in the field.

Recent studies have focused on the synthesis and optimization of (4S)-6-Fluoro-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine, with particular emphasis on its enantioselective preparation. Researchers have developed novel catalytic methods to achieve high enantiomeric purity, which is critical for its biological activity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient asymmetric hydrogenation protocol using a chiral ruthenium catalyst, yielding the desired (S)-enantiomer with >99% enantiomeric excess (ee). This advancement addresses previous challenges in scalability and cost-effectiveness for industrial production.

Pharmacological investigations have revealed that (4S)-6-Fluoro-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine exhibits potent activity as a selective serotonin reuptake inhibitor (SSRI) with additional modulatory effects on dopamine and norepinephrine transporters. In vitro and in vivo studies suggest its potential as a next-generation antidepressant with improved efficacy and reduced side effects compared to existing SSRIs. A recent preclinical trial highlighted its rapid onset of action and favorable pharmacokinetic profile, including high oral bioavailability and blood-brain barrier penetration.

Structural-activity relationship (SAR) studies have provided insights into the molecular basis of its biological activity. The fluorine substitution at the 6-position and the stereochemistry of the 4-amine group have been identified as critical determinants of its binding affinity and selectivity for neurotransmitter transporters. Computational modeling and X-ray crystallography studies have further elucidated its interaction with target proteins, offering opportunities for rational drug design and optimization.

Beyond its neurological applications, emerging research suggests potential utility in other therapeutic areas. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its activity as a modulator of inflammatory pathways, with implications for treating autoimmune disorders. Additionally, its structural features have inspired the development of analogs for targeting G protein-coupled receptors (GPCRs) involved in metabolic diseases.

In conclusion, (4S)-6-Fluoro-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine represents a promising scaffold for multifunctional drug development. Ongoing research continues to explore its full therapeutic potential, with several derivatives currently in preclinical development pipelines. The compound's unique pharmacological profile and synthetic accessibility position it as a valuable candidate for addressing unmet medical needs in CNS disorders and beyond.